Cas no 2172452-71-8 (3-1-(hydroxymethyl)cyclopropylthian-3-ol)

• Product Name: 3-1-(hydroxymethyl)cyclopropylthian-3-ol
• CAS No: 2172452-71-8
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5756900
• PubChem ID: 165443833
• Update Time: 2025-07-09

3-1-(hydroxymethyl)cyclopropylthian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(hydroxymethyl)cyclopropyl]thian-3-ol
• EN300-1632724
• 2172452-71-8
• 3-1-(hydroxymethyl)cyclopropylthian-3-ol

• Inchi： 1S/C9H16O2S/c10-6-8(3-4-8)9(11)2-1-5-12-7-9/h10-11H,1-7H2
• InChI Key： QJDMCTXLZLWKTO-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CO)CC1)O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-1-(hydroxymethyl)cyclopropylthian-3-ol

Introduction to 3-1-(hydroxymethyl)cyclopropylthian-3-ol (CAS No. 2172452-71-8)

3-1-(hydroxymethyl)cyclopropylthian-3-ol, identified by its Chemical Abstracts Service (CAS) number 2172452-71-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a unique structural motif combining a cyclopropyl ring with a thiophene core, flanked by hydroxymethyl and hydroxyl functional groups. The molecular architecture of this compound positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural uniqueness of 3-1-(hydroxymethyl)cyclopropylthian-3-ol lies in its cyclopropyl-substituted thiophene scaffold. The cyclopropyl group, known for its strained three-membered ring, introduces conformational rigidity and potential for unique electronic properties, which can be exploited in medicinal chemistry. Meanwhile, the thiophene ring is a well-documented pharmacophore in numerous bioactive molecules, including antifungal, antiviral, and anticancer agents. The presence of both hydroxymethyl and hydroxyl groups further enhances the compound's reactivity, making it a versatile intermediate for synthesizing more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole and thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these heterocycles can interact with multiple targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The cyclopropylthianol scaffold of 3-1-(hydroxymethyl)cyclopropylthian-3-ol may offer advantages such as improved solubility, better cell permeability, or enhanced binding affinity compared to simpler analogs.

One of the most compelling aspects of this compound is its potential as a building block for structure-based drug design. Computational modeling studies have suggested that the rigid cyclopropyl ring can stabilize specific orientations of key pharmacophoric groups, improving interactions with biological targets. Additionally, the hydroxymethyl and hydroxyl functionalities provide opportunities for hydrogen bonding or other non-covalent interactions, which are critical for achieving high affinity and selectivity in drug design.

Recent advancements in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like 3-1-(hydroxymethyl)cyclopropylthian-3-ol. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated cyclizations, have been particularly useful in constructing the desired scaffolds with high regioselectivity and yield. These techniques have opened new avenues for modifying the compound's structure to optimize its pharmacological properties.

The biological evaluation of 3-1-(hydroxymethyl)cyclopropylthian-3-ol has begun to yield promising results. Preliminary in vitro assays have indicated potential activity against certain enzymatic targets relevant to metabolic diseases. For instance, preliminary data suggest that derivatives of this compound may inhibit key enzymes involved in glycolysis or lipogenesis, making them attractive candidates for further investigation as therapeutic agents for metabolic disorders such as diabetes or obesity.

Moreover, the thiophene core has shown promise in anticancer applications. Thiophene derivatives are known to exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication or apoptosis. The unique structural features of 3-1-(hydroxymethyl)cyclopropylthian-3-ol may contribute to enhanced efficacy or reduced toxicity compared to existing thiophene-based anticancer agents.

The synthesis of 3-1-(hydroxymethyl)cyclopropylthian-3-ol involves multi-step organic transformations that highlight the compound's synthetic challenge and elegance. Key steps typically include cyclization reactions to form the thiophene ring followed by functional group manipulations to introduce the cyclopropyl and hydroxymethyl moieties. Advances in synthetic chemistry have allowed for more streamlined routes, reducing reliance on hazardous reagents or harsh conditions while maintaining high yields and purity.

The compound's physicochemical properties are also worth considering. Its molecular weight and distribution of polar functional groups influence solubility, bioavailability, and metabolic stability—critical factors in drug development. Computational studies have been employed to predict these properties using molecular modeling techniques, providing valuable insights into potential formulation challenges or opportunities for optimization.

Future research directions for 3-1-(hydroxymethyl)cyclopropylthian-3-ol may focus on expanding its chemical space through diversification strategies such as halogenation, alkylation, or oxidation reactions. These modifications could generate libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules with improved pharmacokinetic profiles.

In conclusion,3-1-(hydroxymethyl)cyclopropylthian-3-ol (CAS No. 2172452-71-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of cyclopropyl-thiophene moieties and reactive functional groups makes it an attractive scaffold for developing new drugs targeting metabolic diseases,cancer,and other therapeutic areas where thiophene derivatives have shown promise。Further exploration through both synthetic innovation and biological evaluation will likely uncover new applications and refine our understanding of its medicinal chemistry profile。